Cas no 187974-71-6 (Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester)

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester is a specialized organic compound featuring a carbamate functional group with a 1-methyl-3-butenyl substituent and a benzyl ester moiety. This structure imparts reactivity suitable for applications in organic synthesis, particularly as an intermediate in the preparation of pharmaceuticals or agrochemicals. The presence of the alkenyl group offers potential for further functionalization, such as cross-coupling or polymerization reactions. The benzyl ester enhances solubility in organic solvents, facilitating handling in synthetic workflows. Its stability under controlled conditions makes it a practical choice for research and industrial processes requiring precise molecular modifications.
Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester structure
187974-71-6 structure
Product Name:Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester
CAS No:187974-71-6
MF:C13H17NO2
MW:219.279583692551
CID:1380358
PubChem ID:50916610
Update Time:2025-11-04

Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, (1-methyl-3-butenyl)-, phenylmethyl ester
    • 187974-71-6
    • (1-methyl-but-3-enyl)-carbamic acid benzyl ester
    • SVKYSLLLIYDWDJ-UHFFFAOYSA-N
    • benzyl N-(pent-4-en-2-yl)carbamate
    • EN300-7312011
    • SCHEMBL14317559
    • Inchi: 1S/C13H17NO2/c1-3-7-11(2)14-13(15)16-10-12-8-5-4-6-9-12/h3-6,8-9,11H,1,7,10H2,2H3,(H,14,15)
    • InChI Key: SVKYSLLLIYDWDJ-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(NC(C)CC=C)=O

Computed Properties

  • Exact Mass: 219.12601
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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